Cas no 2137592-32-4 (1-Phenyl-1H-pyrazole-4-sulfonyl fluoride)

• Product Name: 1-Phenyl-1H-pyrazole-4-sulfonyl fluoride
• CAS No: 2137592-32-4
• MF: C₉H₇FN₂O₂S
• MW: 226.227483987808
• CID: 5984899
• PubChem ID: 137949163
• Update Time: 2025-05-25

1-Phenyl-1H-pyrazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137592-32-4
• EN300-727038
• 1-Phenyl-1H-pyrazole-4-sulfonyl fluoride

• Inchi： 1S/C9H7FN2O2S/c10-15(13,14)9-6-11-12(7-9)8-4-2-1-3-5-8/h1-7H
• InChI Key： WWXYEVVHAGXAIC-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C=1)C1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 226.02122681g/mol
• Monoisotopic Mass: 226.02122681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-Phenyl-1H-pyrazole-4-sulfonyl fluoride

1-Phenyl-1H-pyrazole-4-sulfonyl fluoride: A Comprehensive Overview

The compound 1-Phenyl-1H-pyrazole-4-sulfonyl fluoride (CAS No. 2137592-32-4) is a significant molecule in the field of organic chemistry, particularly within the realms of pharmaceuticals and agrochemicals. This compound is notable for its unique structure, which combines a pyrazole ring with a sulfonyl fluoride group. The pyrazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms, is known for its versatility in chemical synthesis and its ability to participate in various biochemical interactions. The sulfonyl fluoride group, on the other hand, adds reactivity and functional diversity to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

Recent advancements in chemical synthesis have led to the development of novel methods for producing 1-Phenyl-1H-pyrazole-4-sulfonyl fluoride. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive biological assays.

In terms of applications, 1-Phenyl-1H-pyrazole-4-sulfonyl fluoride has garnered significant attention in drug discovery. Its structure allows it to act as a potential lead compound for designing inhibitors of certain enzymes, particularly those involved in cellular signaling pathways. For instance, studies have shown that this compound can modulate the activity of protein kinases, which are key targets in the treatment of cancer and inflammatory diseases.

The sulfonyl fluoride group in this compound plays a pivotal role in its biological activity. It serves as an excellent leaving group in substitution reactions, enabling the formation of covalent bonds with target proteins. This property makes it an ideal candidate for developing irreversible inhibitors, which are highly sought after in pharmacology due to their prolonged efficacy.

Moreover, 1-Phenyl-1H-pyrazole-4-sulfonyl fluoride has been investigated for its potential use in agrochemicals. Its ability to inhibit key enzymes in plant pathogens suggests that it could be developed into a novel class of fungicides or herbicides. Recent studies have demonstrated its effectiveness against several plant pathogens, highlighting its potential as a sustainable solution for crop protection.

From a structural perspective, the pyrazole ring provides rigidity and planarity to the molecule, which are essential for stabilizing interactions with biological targets. The phenyl group attached to the pyrazole further enhances the molecule's lipophilicity, improving its bioavailability and permeability across cellular membranes.

Recent research has also focused on modifying the substituents on the pyrazole ring to explore their impact on biological activity. For example, substituting the phenyl group with other aromatic moieties has been shown to alter the compound's selectivity and potency against specific targets. These findings underscore the importance of fine-tuning molecular structures to achieve desired pharmacological profiles.

In conclusion, 1-Phenyl-1H-pyrazole-4-sulfonyl fluoride (CAS No. 2137592-32-4) is a versatile and promising compound with applications spanning drug discovery and agrochemical development. Its unique structure and reactivity make it an invaluable tool for chemists and biologists alike. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both therapeutic and agricultural technologies.